Cas no 4512-48-5 (Piperazinone, 3,3,6,6-tetramethyl- (9CI))

• Product Name: Piperazinone, 3,3,6,6-tetramethyl- (9CI)
• CAS No: 4512-48-5
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 929810
• PubChem ID: 19913930
• Update Time: 2025-04-19

Piperazinone, 3,3,6,6-tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazinone, 3,3,6,6-tetramethyl- (9CI)
• 3,3,6,6-tetramethylpiperazin-2-one
• 4-PYRROLIDIN-3-YLMORPHOLINE
• 4512-48-5
• SCHEMBL9719081
• Piperazinone,3,3,6,6-tetramethyl-(9ci)
• DB-288749
• DTXSID80601276
• BOJUSAPHGWBWBK-UHFFFAOYSA-N
• 3,3,6,6-tetramethyl-2-piperazinone
• Piperazinone, 3,3,6,6-tetramethyl-

• Inchi： 1S/C8H16N2O/c1-7(2)5-9-8(3,4)6(11)10-7/h9H,5H2,1-4H3,(H,10,11)
• InChI Key： BOJUSAPHGWBWBK-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)NCC(C)(C)N1

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.1Ų